2004-04-8

Decoyinine

In Stock

• CAS RN:
• 2004-04-8

• Formula:
• C11H13N5O4

• InChI:
• InChI=1S/C11H13N5O4/c1-5-7(18)8(19)11(2-17,20-5)16-4-15-6-9(12)13-3-14-10(6)16/h3-4,7-8,17-19H,1-2H2,(H2,12,13,14)/t7-,8-,11-/m1/s1

• InChIKey:
• UZSSGAOAYPICBZ-UHFFFAOYSA-N

• Decoyinine is a nucleoside analog and a reversible and non-competitive inhibitor of GMP synthase (IC50 = 17.3 µM). It reduces intracellular levels of GMP, GDP, and GTP, induces sporulation, and inhibits growth and cell wall synthesis in B. subtilis. It also reverses inhibition of aerial mycelium formation in Streptomyces grown in the presence of excess nutrients.
  Angustmycin A is a nucleoside-analog inhibitor of GMPS (guanosine monophosphate synthase) produced by Streptomyces hygroscopius that efficiently suppresses melanoma cell invasion in vitro and tumorigenicity in immunocompromised mice. Angustmycin A may be used as an anti-melanoma agent when considering GMPS as a driver of melanoma.
  

N-(5,6-dihydro-4H-cyclopenta[c]isoxazol-3-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 942004-04-8

• Formula:
• C19H23N3O5S

• InChI:
• InChI=1S/C19H23N3O5S/c1-26-14-5-7-15(8-6-14)28(24,25)22-11-9-13(10-12-22)18(23)20-19-16-3-2-4-17(16)21-27-19/h5-8,13H,2-4,9-12H2,1H3,(H,20,23)

• InChIKey:
• MNGZXXKEJVSJCP-UHFFFAOYSA-N

• N-(5,6-dihydro-4H-cyclopenta[c]isoxazol-3-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H23N3O5S and its molecular weight is 405.47. The purity is usually 95%.